molecular formula C6H9ClO2 B8696576 5-Ketohexanoylchloride

5-Ketohexanoylchloride

Cat. No. B8696576
M. Wt: 148.59 g/mol
InChI Key: ONPSEKCXWKJUJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Ketohexanoylchloride is a useful research compound. Its molecular formula is C6H9ClO2 and its molecular weight is 148.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Ketohexanoylchloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Ketohexanoylchloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C6H9ClO2

Molecular Weight

148.59 g/mol

IUPAC Name

5-oxohexanoyl chloride

InChI

InChI=1S/C6H9ClO2/c1-5(8)3-2-4-6(7)9/h2-4H2,1H3

InChI Key

ONPSEKCXWKJUJN-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CCCC(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5.50 g of 5-ketohexanoic acid commercially available from Aldrich Chemical Co., Milwaukee, Wisconsin, and 8.83 g of thionyl chloride was stirred for 16 hours at 25° C. under argon. The reaction mixture was distilled to produce 2.62 g of the hexanoylchloride as a light-yellow oil; bp 99°-104° C. (aspirator vacuum), which was contaminated with about 60% of 4-chloro-5-ketohexanoyl chloride. The material had the following spectral chracteristics: nmr δ 1.90 (s, 3, COCH3), 2.0 (s, 3, CHClCOCH3), 5.10 (broad t, 1, CHClCOCH3); no signal for CO2H observed; IR λ max 5.70, 7.50, 8.10, 8.70, 9.45μ.
Quantity
5.5 g
Type
reactant
Reaction Step One
Quantity
8.83 g
Type
reactant
Reaction Step Two

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